Cas no 1021025-88-6 (N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 1021025-88-6
• MF: C₂₄H₂₇N₇OS
• MW: 461.58248257637
• CID: 5456409
• PubChem ID: 42099807
• Update Time: 2025-07-25

N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide
• 1021025-88-6
• VU0505434-1
• AKOS024475712
• N-[2-[4-(4-benzylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-thiophen-2-ylacetamide
• F2902-0376
• N-(2-(4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide
• N-[2-[4-[4-(Phenylmethyl)-1-piperazinyl]-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-thiopheneacetamide

• Inchi： 1S/C24H27N7OS/c32-22(15-20-7-4-14-33-20)25-8-9-31-24-21(16-28-31)23(26-18-27-24)30-12-10-29(11-13-30)17-19-5-2-1-3-6-19/h1-7,14,16,18H,8-13,15,17H2,(H,25,32)
• InChI Key： GVZQOZYFPKQYME-UHFFFAOYSA-N
• SMILES： C1(CC(NCCN2C3C(C=N2)=C(N2CCN(CC4=CC=CC=C4)CC2)N=CN=3)=O)SC=CC=1

Computed Properties

• Exact Mass: 461.19977968g/mol
• Monoisotopic Mass: 461.19977968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 626
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 107Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 709.2±60.0 °C(Predicted)
• pka: 14.89±0.46(Predicted)

Additional information on N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide

Introduction to N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide (CAS No. 1021025-88-6)

N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021025-88-6, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the quest for novel therapeutic agents.

The molecular structure of this compound is characterized by its intricate arrangement of functional groups, including a benzylpiperazine moiety and a thiophene ring. These structural elements contribute to its unique pharmacological profile, which has been the focus of numerous experimental investigations. The presence of the pyrazolo[3,4-d]pyrimidine scaffold is particularly noteworthy, as this heterocyclic system is known for its role in various bioactive molecules.

In recent years, there has been a surge in research aimed at developing new drugs targeting complex diseases such as cancer, inflammation, and neurological disorders. N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide has emerged as a compound of interest due to its potential to interact with multiple biological targets. This multitarget engagement capability is highly valued in drug discovery, as it can lead to more comprehensive therapeutic effects.

The benzylpiperazine component of the molecule is particularly relevant in the context of central nervous system (CNS) drug development. Piperazine derivatives are well-known for their ability to modulate neurotransmitter systems, which makes them valuable candidates for treating conditions such as depression, anxiety, and epilepsy. The incorporation of this moiety into N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide suggests that this compound may have CNS-relevant activities.

The thiophene ring is another key structural feature that contributes to the compound's pharmacological potential. Thiophene derivatives are widely recognized for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific positioning of the thiophene ring in N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-yl)acetamide likely influences its interaction with biological targets, thereby modulating its overall activity profile.

Recent studies have begun to explore the pharmacokinetic properties of this compound, which are critical for determining its suitability as a drug candidate. The metabolic stability and distribution patterns of N-{2-[4-(4-benzylpiperazin-1-yl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethyl}-2-(thiophen-2-y l)acetamide have been subjects of interest in preclinical studies. These investigations aim to understand how the compound behaves within the body and whether it can achieve the desired therapeutic levels without significant degradation.

In addition to its structural features, the biological activity of N-{2-[4-(4-benzylpiperazin -1 - yl)-1H-pyrazolo[3,4-d]pyrimidin -1 - yl ]ethyl } - 2 - (thiophen - 2 - y l )acetamide has been examined in various cellular and animal models. Preliminary findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors that are implicated in disease pathogenesis. For instance, it has shown promise in reducing inflammation by modulating cytokine production and inhibiting key signaling pathways.

The pyrazolo[3,4-d]pyrimidine scaffold is particularly interesting from a medicinal chemistry perspective. This heterocycle is known to be a privileged structure in drug discovery due to its ability to engage with multiple biological targets. The presence of this moiety in N-{2-[4-(4-benzylpiperazin -1 - yl ) - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidin e ] eth y l } - 2 - ( thi o phen - 2 - y l ) acet amide likely contributes to its multifaceted pharmacological effects.

One of the most compelling aspects of this compound is its potential for further optimization. Medicinal chemists often use such scaffolds as starting points for designing more potent and selective analogs. By modifying various functional groups within the molecule, researchers can fine-tune its biological activity to achieve better therapeutic outcomes.

The synthesis of N-{2-[4-(4-benzylpiperazin -1 - yl ) - 1 H - pyrazolo [ 3 , 4 - d ] pyrimidin e ] eth y l } - 2 - ( thi o phen - 2 - y l ) acet amide involves multi-step organic reactions that require careful optimization. The process typically begins with the preparation of key intermediates such as the pyrazolo[3,4-d]pyrimidine core and the benzylpiperazine side chain. These intermediates are then coupled together using established synthetic methodologies.

The role of computational chemistry in the development of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how N-{2-[4-(4-benzyl piperazin -1 - yl ) ] eth y l } } [ { [ { [ { [ { [ { [ { [ { [ { [ { [ { [ { [ { [ { [ { [{[{[{[{[{[{ [{ [{ [{ [{ [{ [{ [{ [{ [{ [{([{[{[{[{[{([{[{[{[{[{([{[{([{[{([{[{([{[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ [[ ]] }}}}}}}}}}}}}}}}}}}}}}}}]]]]]]]]]]]]]]]]]]]]]]]]]]]}]}]}]}]}]}]}]}]}]}]}]}]}]}]}]})})))))))))))))))))))))))))))))))))))])))))))))))))))))))>

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